Cas no 2171154-80-4 (2-(2R)-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-2-ylacetic acid
• CAS No: 2171154-80-4
• MF: C₂₅H₂₇N₃O₆
• MW: 465.498386621475
• CID: 5803871
• PubChem ID: 165558583
• Update Time: 2025-06-15

2-(2R)-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-2-ylacetic acid
• 2171154-80-4
• EN300-1473709
• 2-[(2R)-1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}pyrrolidin-2-yl]acetic acid

• Inchi： 1S/C25H27N3O6/c29-22(26-14-23(30)28-11-5-6-16(28)12-24(31)32)13-27-25(33)34-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21H,5-6,11-15H2,(H,26,29)(H,27,33)(H,31,32)/t16-/m1/s1
• InChI Key： OGFKNXPSTGRHFN-MRXNPFEDSA-N
• SMILES： O=C(CNC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)N1CCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 465.18998559g/mol
• Monoisotopic Mass: 465.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 125Ų

Additional information on 2-(2R)-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-2-ylacetic acid

Introduction to 2-(2R)-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-2-ylacetic acid (CAS No. 2171154-80-4)

2-(2R)-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-2-ylacetic acid, identified by its CAS number 2171154-80-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidine core, multiple functional groups, and a fluorenyl moiety. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecule's name is a key feature that underscores its potential utility in peptide synthesis and proteomics. The Fmoc group is widely employed as an amino protecting group in solid-phase peptide synthesis (SPPS), where it facilitates the selective protection of amino groups during the synthesis process. This makes CAS No. 2171154-80-4 a valuable intermediate in constructing complex peptide-based therapeutics, which are increasingly recognized for their efficacy in treating various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions.

The pyrrolidine ring in 2-(2R)-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-2-ylacetic acid adds another layer of complexity to its chemical behavior. Pyrrolidine derivatives are well-documented for their role as pharmacophores in numerous drug molecules, exhibiting properties such as improved solubility, metabolic stability, and binding affinity to biological targets. Recent studies have highlighted the potential of pyrrolidine-based scaffolds in developing novel antiviral and anticancer agents, leveraging their ability to modulate enzyme activity and interfere with pathogenic processes.

The acetamidoacetyl moiety further enhances the compound's versatility, providing additional sites for chemical modification and functionalization. This segment is particularly relevant in the context of drug design, where it can be engineered to interact with specific biological receptors or enzymes. The combination of these structural elements—pyrrolidine, fluorenylmethoxycarbonyl, and acetamidoacetyl—makes CAS No. 2171154-80-4 a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). These interactions are critical in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. The unique structural features of CAS No. 2171154-80-4, particularly its ability to mimic natural substrates or bind to allosteric sites on target proteins, make it an attractive candidate for designing PPI modulators. Preliminary computational studies suggest that this compound may exhibit high binding affinity to certain kinases and transcription factors, which are key regulators of cellular pathways involved in disease progression.

The fluorenylmethoxycarbonyl (Fmoc) group also lends itself to advanced spectroscopic techniques, making this compound useful for biochemical studies aimed at elucidating molecular interactions. Fluorene-based probes are widely used in Förster resonance energy transfer (FRET) assays and other fluorescence-based methods due to their excellent photophysical properties. This capability could be leveraged to develop novel tools for studying protein-ligand interactions in real-time, providing insights that are difficult to obtain through traditional biochemical approaches.

Moreover, the presence of multiple chiral centers in CAS No. 2171154-80-4 underscores its potential as a building block for enantiopure pharmaceuticals. Enantiopurity is a critical factor in drug development, as the biological activity of many drugs can vary significantly between enantiomers. The stereochemistry of this compound could be exploited to produce single-enantiomer drugs with enhanced efficacy and reduced side effects—a growing trend in modern medicine.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like CAS No. 2171154-80-4 through multi-step synthetic routes involving transition-metal catalysis and asymmetric transformations. These methodologies not only improve yield and scalability but also allow for precise control over molecular architecture. Such advancements are crucial for translating promising candidates like this into viable therapeutic agents.

The broader implications of this compound extend beyond its immediate applications in drug discovery. Its unique structural features make it a valuable tool for understanding fundamental chemical principles governing molecular recognition and interaction. By studying the behavior of CAS No. 2171154-80-4, researchers can gain insights into how specific structural motifs influence biological activity, which can inform the design of future generations of therapeutic molecules.

In conclusion,CAS No. 2171154-80-4, identified as 2-(2R)-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-2-y lacetic acid, represents a fascinating example of how intricate molecular structures can be leveraged for pharmaceutical innovation. Its combination of functional groups—such as the fluorenylmethoxycarbonyl moiety—and structural motifs—like the pyrrolidine ring—positions it as a versatile intermediate with broad applications in drug discovery and biomedicine. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies,CAS No. 2171154 -80 -4 is poised to play a significant role in shaping the future of medicinal chemistry.